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Compound of Interest

Compound Name: 2-Mercaptopinane

Cat. No.: B1614835

A Technical Guide to the Physical Properties of
2-Mercaptopinane

This technical guide provides a concise overview of the known physical properties of 2-
Mercaptopinane, with a focus on its boiling point and density. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Physical Properties of 2-Mercaptopinane and Its
Isomers

2-Mercaptopinane, also known by synonyms such as Pinanyl mercaptan and 2-Pinanethiol, is
a sulfur-containing bicyclic monoterpene. It exists as a mixture of isomers, primarily 2-, 3-, and
10-mercaptopinane, which can influence its physical characteristics. The compound is typically
a colorless to pale yellow liquid.

Below is a summary of the reported physical properties for 2-Mercaptopinane and its related
iIsomers. It is important to note that values can vary depending on the specific isomeric
composition of the sample.
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Property Value Conditions Isomer
Boiling Point 207.7 °C at 760 mmHg 2-Mercaptopinane[1]
142 °C at 20 mmHg Pinanyl mercaptan[2]
2,3 0r10-
258-259 °C at 760 mmHg Mercaptopinane
mixture[3]
3-Mercaptopinane[4]
212-213°C at 760 mmHg
[5]
Density 0.98 g/cm?3 Not specified 2-Mercaptopinane[1]
0.98 g/mL at 25 °C Pinanyl mercaptan[2]
2,3 or 10-
Specific Gravity 0.980 - 0.988 at 25 °C Mercaptopinane
mixture[3]
Vapor Pressure 0.32 mmHg at 25°C 2-Mercaptopinane[1]
Flash Point 69.9 °C 2-Mercaptopinane[1]
2,3 or 10-
208 °F (97.78 °C) TCC Mercaptopinane
mixture[3]
Refractive Index 1.5 (lit) at 20°C/D 2-Mercaptopinane[1]
2,3 or 10-
1.511 - 1.517 at 20°C Mercaptopinane

mixture[3]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 2-

Mercaptopinane cited above are not detailed in the available literature, standard laboratory

procedures are employed for these measurements. Below is a generalized workflow for

determining the boiling point and density of a liquid chemical compound such as 2-

Mercaptopinane.
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The following diagram illustrates a standard experimental workflow for measuring the boiling
point and density of a liquid sample.

Sample Preparation

Obtain pure liquid sample
of 2-Mercaptopinane

Boiling Point Determination (Distillation Method) Density Determination (Pycnometer Method)

Set up distillation apparatus Weigh empty pycnometer

/ |

Fill pycnometer with sample
at a specific temperature (e.g., 25°C)

l l

Record temperature at which
a steady stream of distillate is observed

; :

Gently heat the sample

Weigh the filled pycnometer

Correct for atmospheric pressure Calculate density (mass/volume)
inal Boiling Point Final Density
FinalBP FinalDensity

Click to download full resolution via product page

Caption: Generalized workflow for determining the boiling point and density of a liquid.

This guide provides the fundamental physical data for 2-Mercaptopinane available from public
sources. For drug development and research applications requiring a high degree of precision,
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it is recommended that these properties be determined empirically for the specific batch of the
chemical being used, as isomeric purity can significantly affect the results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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